Cas no 1428381-77-4 ((2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylprop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylprop-2-enamide
• CAS No: 1428381-77-4
• MF: C₁₈H₁₇NO₃S
• MW: 327.397483587265
• CID: 5914956
• PubChem ID: 71804159
• Update Time: 2025-06-13

(2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylprop-2-enamide
• VU0548443-1
• (E)-3-(furan-2-yl)-N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)prop-2-enamide
• F6415-1207
• (2E)-3-(furan-2-yl)-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]prop-2-enamide
• 3-(Furan-2-yl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acrylamide
• 1428381-77-4
• AKOS024556276
• (E)-3-(furan-2-yl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acrylamide

• Inchi： 1S/C18H17NO3S/c20-18(6-5-16-3-1-10-22-16)19(13-15-8-11-21-14-15)9-7-17-4-2-12-23-17/h1-6,8,10-12,14H,7,9,13H2/b6-5+
• InChI Key： WJSIORIKWDSYFG-AATRIKPKSA-N
• SMILES： S1C=CC=C1CCN(C(/C=C/C1=CC=CO1)=O)CC1=COC=C1

Computed Properties

• Exact Mass: 327.09291458g/mol
• Monoisotopic Mass: 327.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.8Ų

Additional information on (2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylprop-2-enamide

Comprehensive Overview of (2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylprop-2-enamide (CAS No. 1428381-77-4)

The compound (2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylprop-2-enamide (CAS No. 1428381-77-4) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its intricate design, featuring furan and thiophene rings, makes it a promising candidate for various applications, including drug discovery and organic electronics. Researchers are particularly intrigued by its potential as a bioactive scaffold, given the prevalence of heterocyclic compounds in pharmaceuticals.

One of the most searched questions about this compound revolves around its synthesis and reactivity. The presence of both furan and thiophene moieties allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. Recent studies have explored its photophysical characteristics, which are critical for applications in organic light-emitting diodes (OLEDs) and sensors. This aligns with the growing demand for sustainable and high-performance materials in the tech industry.

In the context of drug development, (2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylprop-2-enamide has shown potential as a kinase inhibitor, a class of compounds widely investigated for treating cancers and inflammatory diseases. Its amide linkage and conjugated double bond contribute to its ability to interact with biological targets, making it a subject of ongoing structure-activity relationship (SAR) studies. This ties into the broader trend of precision medicine, where researchers seek to design molecules with high specificity and minimal side effects.

Another hot topic is the compound's solubility and stability, which are crucial for formulation in pharmaceutical products. Users often search for solubility enhancers or excipients that can improve the bioavailability of such molecules. Recent advancements in nanotechnology have opened new avenues for addressing these challenges, with lipid-based delivery systems being a popular area of exploration.

From an industrial perspective, the scalability of synthesizing CAS No. 1428381-77-4 is a frequent point of discussion. Optimizing green chemistry protocols to reduce waste and energy consumption is a priority, reflecting the global push toward sustainable manufacturing. Companies are also investing in high-throughput screening to identify the most efficient synthetic routes.

In summary, (2E)-3-(furan-2-yl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylprop-2-enamide represents a versatile compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its unique structure and properties continue to inspire innovation, making it a focal point for researchers and industry professionals alike.